Cas no 1261997-50-5 (3-Pyridinol, 2-(2,5-dichlorophenyl)-)

• Product Name: 3-Pyridinol, 2-(2,5-dichlorophenyl)-
• CAS No: 1261997-50-5
• MF: C₁₁H₇Cl₂NO
• MW: 240.085380792618
• MDL: MFCD18312350
• CID: 2768380
• Update Time: 2025-05-24

3-Pyridinol, 2-(2,5-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 2-(2,5-dichlorophenyl)-

• MDL： MFCD18312350
• Inchi： 1S/C11H7Cl2NO/c12-7-3-4-9(13)8(6-7)11-10(15)2-1-5-14-11/h1-6,15H
• InChI Key： LXFCOQINEGOBQZ-UHFFFAOYSA-N
• SMILES： C1(C2=CC(Cl)=CC=C2Cl)=NC=CC=C1O

Additional information on 3-Pyridinol, 2-(2,5-dichlorophenyl)-

3-Pyridinol, 2-(2,5-dichlorophenyl)- (CAS No. 1261997-50-5): A Comprehensive Overview

3-Pyridinol, 2-(2,5-dichlorophenyl)- (CAS No. 1261997-50-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of pyridinols, which are derivatives of pyridine with a hydroxyl group attached to the nitrogen atom. The compound's structure features a pyridinol ring substituted at the 2-position with a dichlorophenyl group, specifically a 2,5-dichlorophenyl group. This substitution pattern imparts unique chemical and biological properties to the molecule.

The CAS No. 1261997-50-5 identifier is crucial for referencing this compound in scientific literature and regulatory documents. The compound's name, 3-pyridinol, 2-(2,5-dichlorophenyl)-, reflects its structural composition: a pyridine ring with a hydroxyl group at position 3 and a dichlorophenyl substituent at position 2. The presence of chlorine atoms at positions 2 and 5 of the phenyl ring introduces electron-withdrawing effects, which can influence the compound's reactivity and pharmacokinetic properties.

Recent studies have highlighted the potential of 3-pyridinol derivatives in various applications. For instance, research has explored their role as intermediates in the synthesis of bioactive compounds. The dichlorophenyl substituent in this compound has been shown to enhance its stability and bioavailability, making it a valuable building block in drug discovery programs. Additionally, the compound's ability to act as a ligand in metalloenzyme inhibition has been investigated, suggesting its potential in therapeutic interventions.

The synthesis of 3-pyridinol, 2-(2,5-dichlorophenyl)- involves multi-step organic reactions that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of a suitable chloropyridine derivative with a dichlorophenyl group under specific catalytic conditions. The optimization of these reaction pathways has been an area of active research, with recent advancements focusing on improving yield and selectivity.

In terms of applications, 3-pyridinol derivatives have found utility in agrochemicals due to their potential pesticidal activity. The dichlorophenyl group contributes to the compound's lipophilicity, which is critical for its absorption and translocation in plant systems. Furthermore, preliminary toxicity studies indicate that this compound exhibits selective toxicity against certain pest species while showing low toxicity to non-target organisms.

From a pharmacological perspective, 3-pyridinol derivatives have been evaluated for their potential as anticancer agents. Recent research has demonstrated that these compounds can modulate key signaling pathways involved in cancer cell proliferation and apoptosis. The dichlorophenyl substitution enhances the molecule's ability to penetrate cellular membranes and interact with intracellular targets.

The environmental fate and degradation pathways of 3-pyridinol derivatives are also areas of interest for regulatory agencies and researchers alike. Studies have shown that these compounds undergo biodegradation under aerobic conditions, with microbial communities playing a significant role in their transformation into less harmful byproducts.

In conclusion, 3-pyridinol derivatives, particularly those with substituted phenyl groups like CAS No. 1261997-50-5 (3-pyridinol, 2-(2,5-dichlorophenyl)-), represent an important class of compounds with diverse applications across multiple industries. Ongoing research continues to uncover new insights into their chemical properties and biological activities